Cas no 1181458-99-0 (1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one hydrochloride)

• Product Name: 1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one hydrochloride
• CAS No: 1181458-99-0
• MF: C₈H₁₂BrClN₂O
• MW: 267.550680160522
• CID: 4575640
• PubChem ID: 45791522
• Update Time: 2025-08-05

1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Aminopropyl)-5-bromo-1,2-dihydropyridin-2-one hydrochloride
• 1-(3-AMINOPROPYL)-5-BROMOPYRIDIN-2(1H)-ONE HCL
• AKOS026742557
• 1-(3-AMINOPROPYL)-5-BROMOPYRIDIN-2-ONE HYDROCHLORIDE
• 1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-onehydrochloride
• C8H12BrClN2O
• 1-(3-aminopropyl)-5-bromopyridin-2-one;hydrochloride
• Z1222283877
• 1181458-99-0
• 1-(3-aminopropyl)-5-bromopyridin-2(1H)-one hydrochloride
• EN300-45041
• AT19270
• 1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one hydrochloride

• Inchi： 1S/C8H11BrN2O.ClH/c9-7-2-3-8(12)11(6-7)5-1-4-10;/h2-3,6H,1,4-5,10H2;1H
• InChI Key： SNBJOKNBOJQPRP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(N(C=1)CCCN)=O.Cl

Computed Properties

• Exact Mass: 265.98215g/mol
• Monoisotopic Mass: 265.98215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one hydrochloride

Comprehensive Overview of 1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one hydrochloride (CAS No. 1181458-99-0)

1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one hydrochloride (CAS No. 1181458-99-0) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique brominated dihydropyridinone structure, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents targeting various diseases.

The molecular structure of 1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one hydrochloride features a 5-bromo substituent on the pyridinone ring, which enhances its reactivity and makes it a valuable intermediate in organic synthesis. The presence of the 3-aminopropyl side chain further increases its versatility, allowing for modifications that can lead to compounds with improved bioavailability and target specificity. This combination of features makes it a subject of interest in medicinal chemistry.

In recent years, the demand for high-purity chemical intermediates like 1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one hydrochloride has surged, driven by advancements in precision medicine and personalized therapeutics. Scientists are exploring its potential in developing inhibitors for enzymes involved in inflammatory pathways, making it relevant to current research on autoimmune diseases and chronic inflammation. Additionally, its brominated heterocycle core aligns with trends in fragment-based drug design, a popular strategy in modern drug discovery.

From a synthetic perspective, the compound's hydrochloride salt form improves its stability and solubility, addressing common challenges in formulation development. This property is particularly valuable in high-throughput screening (HTS) assays, where consistent performance is critical. Laboratories focusing on kinase inhibitors or GPCR-targeted drugs often prioritize such compounds due to their structural diversity and functional group compatibility.

Beyond pharmaceutical applications, 1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one hydrochloride has shown promise in chemical biology studies. Its ability to serve as a probe molecule for investigating protein-ligand interactions makes it a useful tool in understanding disease mechanisms. Researchers are also examining its potential in bioconjugation techniques, where its reactive groups can be leveraged for labeling or cross-linking biomolecules.

The compound's relevance extends to academic research and industrial R&D, where it is frequently cited in patents and publications related to small-molecule therapeutics. Its CAS No. 1181458-99-0 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documentation. As the scientific community continues to explore its applications, this compound remains a key player in the development of next-generation therapeutics.

In summary, 1-(3-aminopropyl)-5-bromo-1,2-dihydropyridin-2-one hydrochloride represents a valuable asset in modern chemical and pharmaceutical research. Its structural features, combined with its broad applicability, position it as a compound of interest for scientists tackling some of today's most pressing medical challenges. Whether in drug discovery, chemical biology, or material science, this compound offers exciting possibilities for innovation and advancement.